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Compound of Interest

Compound Name: NSC15520

Cat. No.: B12393138 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents is paramount to ensuring a safe and

compliant work environment. This guide provides detailed procedures for the safe disposal of

NSC15520, commonly known as Formaldehyde.

Formaldehyde is a colorless, pungent gas that is typically used in aqueous solutions (formalin).

[1][2] It is a known human carcinogen and is highly toxic if ingested, inhaled, or absorbed

through the skin.[2] Due to its hazardous nature, strict protocols must be followed for its

disposal to mitigate risks to personnel and the environment.

I. Hazard and Safety Information
Before handling NSC15520, it is crucial to be aware of its chemical properties and associated

hazards.
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Property Data

Chemical Name Formaldehyde

CAS Number 50-00-0[1][2]

Synonyms
Formalin, Formic Aldehyde, Methanal, Methyl

Aldehyde, Methylene Oxide

Appearance
Colorless gas or clear, colorless liquid in

solution with a pungent odor[2]

Primary Hazards

Highly flammable liquid and vapor, Toxic if

swallowed, in contact with skin or if inhaled,

Causes severe skin burns and eye damage,

May cause an allergic skin reaction, May cause

cancer, Causes damage to organs.[3]

Incompatibilities

Strong oxidizing agents, caustics, strong

alkalies, isocyanates, anhydrides, oxides, and

inorganic acids. Reacts with hydrochloric acid to

form the potent carcinogen, bis-chloromethyl

ether. Reacts with nitrogen dioxide,

nitromethane, perchloric acid and aniline, or

peroxyformic acid to yield explosive compounds.

A violent reaction occurs when mixed with

strong oxidizers.[4]

Exposure Limits (OSHA) 0.75 ppm (TWA), 2 ppm (STEL)[4]

Toxicity Data

LD50 (oral, rat): 100 mg/kg, LD50 (dermal,

rabbit): 270 mg/kg, LC50 (inhalation, rat): 0.578

mg/l /4h[3]

II. Step-by-Step Disposal Protocol
The disposal of NSC15520 must adhere to local, state, and federal regulations.[4] The

following is a general procedural guide. Always consult your institution's specific safety

protocols and waste disposal guidelines.
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Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure you

are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile, neoprene)

Safety goggles and a face shield

A lab coat or chemical-resistant apron

A properly fitted respirator if ventilation is inadequate

Waste Collection:

Collect all waste containing NSC15520 in a designated, properly labeled, and sealed

container.

Do not mix formaldehyde waste with other chemical waste streams unless explicitly

permitted by your institution's waste management plan.

The container should be made of a material compatible with formaldehyde.

Neutralization (for small spills):

For small spills, you may be able to neutralize the formaldehyde.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Use an appropriate neutralizing agent such as sodium hydroxide or sodium sulfite.[4]

Absorb the neutralized spill with an inert material (e.g., vermiculite, sand).[4]

Place the absorbed material into a sealed container for disposal.[4]

Large Volume Disposal:

For larger volumes of NSC15520 waste, direct disposal is required.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for a pickup of the hazardous waste.
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Ensure the waste container is properly labeled with the contents, hazards, and

accumulation start date.

Decontamination:

Thoroughly decontaminate any surfaces or equipment that came into contact with

NSC15520 using a suitable decontamination solution.

Dispose of all contaminated materials (e.g., paper towels, gloves) as hazardous waste.

III. Emergency Procedures
In the event of a large spill or accidental exposure, follow these immediate safety measures:

Spill: Evacuate the area and alert others.[3] Remove all sources of ignition.[3] If trained and

equipped, contain the spill using absorbent materials.[4] Contact your EHS department

immediately.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

NSC15520.
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Caption: Logical workflow for NSC15520 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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